(3-Methyl-2,3-dihydroindol-1-yl)-(1-methylsulfonylpiperidin-4-yl)methanone

• IUPAC Name: (3-methyl-2,3-dihydroindol-1-yl)-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C16H22N2O3S/c1-12-11-18(15-6-4-3-5-14(12)15)16(19)13-7-9-17(10-8-13)22(2,20)21/h3-6,12-13H,7-11H2,1-2H3
• InChI Key: MUABLISTQINKAC-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=CC=CC=C12)C(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C16H22N2O3S
• Molecular Weight: 322.4 g/mol

Description

(3-Methyl-2,3-dihydroindol-1-yl)-(1-methylsulfonylpiperidin-4-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience research. This compound is also known as MDMP or MDMMP, and it is a derivative of the popular synthetic drug, MDMA.

Mechanism of Action

The mechanism of action of MDMP involves its interaction with various receptors in the brain. It has been shown to act as a potent serotonin releaser, which means that it increases the levels of serotonin in the brain. This results in a euphoric and empathogenic effect, similar to that of MDMA.
Biochemical and Physiological Effects:
MDMP has been shown to have significant effects on the brain and body. It has been shown to increase the levels of various neurotransmitters such as serotonin, dopamine, and norepinephrine. This results in a feeling of euphoria, increased sociability, and decreased anxiety. However, it can also cause adverse effects such as increased heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

MDMP has several advantages for use in lab experiments. It is relatively easy to synthesize and has a well-defined chemical structure, which makes it easy to study. However, it also has some limitations, such as its potential for abuse and its potential to cause adverse effects in animals.

Future Directions

There are several future directions for research on MDMP. One potential area of research is the development of new drugs based on its structure. Another potential area of research is the study of its effects on the brain and body, particularly in relation to its potential therapeutic applications. Additionally, further research is needed to better understand its mechanism of action and its potential for abuse.

Synthesis Methods

The synthesis of MDMP involves a multi-step process that includes the reaction of 3-methylindole with 4-methylsulfonylpiperidine in the presence of a base such as sodium hydride. The resulting intermediate is then treated with a reducing agent such as lithium aluminum hydride to yield the final product, (3-Methyl-2,3-dihydroindol-1-yl)-(1-methylsulfonylpiperidin-4-yl)methanone.

Scientific Research Applications

MDMP has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit significant binding affinity for various receptors such as serotonin, dopamine, and norepinephrine receptors. This makes it a promising candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders such as depression, anxiety, and addiction.